Cas no 1951439-70-5 (2-Bromo-3,6-difluoro-4-methylaniline)

2-Bromo-3,6-difluoro-4-methylaniline structure
1951439-70-5 structure
Product Name:2-Bromo-3,6-difluoro-4-methylaniline
CAS No:1951439-70-5
MF:C7H6BrF2N
MW:222.030047893524
CID:4630920
Update Time:2023-08-10

2-Bromo-3,6-difluoro-4-methylaniline Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-3,6-difluoro-4-methylaniline
    • Inchi: 1S/C7H6BrF2N/c1-3-2-4(9)7(11)5(8)6(3)10/h2H,11H2,1H3
    • InChI Key: QGIMUCTUHSVKRC-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C)C=C(C=1N)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 144
  • XLogP3: 2.5
  • Topological Polar Surface Area: 26

2-Bromo-3,6-difluoro-4-methylaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
1PlusChem
1P00I3NA-5g
2-Bromo-3,6-difluoro-4-methylaniline
1951439-70-5 98%
5g
$1085.00 2025-02-28
1PlusChem
1P00I3NA-1g
2-Bromo-3,6-difluoro-4-methylaniline
1951439-70-5 98%
1g
$370.00 2025-02-28
A2B Chem LLC
AI43734-1g
2-Bromo-3,6-difluoro-4-methylaniline
1951439-70-5 98%
1g
$282.00 2024-04-20
A2B Chem LLC
AI43734-5g
2-Bromo-3,6-difluoro-4-methylaniline
1951439-70-5 98%
5g
$825.00 2024-04-20
abcr
AB605044-250mg
2-Bromo-3,6-difluoro-4-methylaniline; .
1951439-70-5
250mg
€202.10 2024-07-19
abcr
AB605044-1g
2-Bromo-3,6-difluoro-4-methylaniline; .
1951439-70-5
1g
€352.80 2024-07-19
abcr
AB605044-5g
2-Bromo-3,6-difluoro-4-methylaniline; .
1951439-70-5
5g
€1123.80 2024-07-19
abcr
AB605044-10g
2-Bromo-3,6-difluoro-4-methylaniline; .
1951439-70-5
10g
€1871.60 2024-07-19
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd